Cas no 477716-66-8 (Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI))

• Product Name: Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)
• CAS No: 477716-66-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 931363
• PubChem ID: 21933567
• Update Time: 2025-04-19

Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)
• VCHSXBSMDDLEET-UHFFFAOYSA-N
• SCHEMBL3246512
• Acetic acid,[(3-amino-2-pyridinyl)thio]-,methyl ester(9ci)
• 477716-66-8
• 3-amino-2-(methoxycarbonyl)methylthiopyridine

• Inchi： 1S/C8H10N2O2S/c1-12-7(11)5-13-8-6(9)3-2-4-10-8/h2-4H,5,9H2,1H3
• InChI Key： VCHSXBSMDDLEET-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 198.046
• Monoisotopic Mass: 198.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2
• XLogP3: 0.9